Cas no 617706-16-8 (1-(5-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(5-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-one
• CAS No: 617706-16-8
• MF: C₈H₃ClF₄O
• MW: 226.555435419083
• MDL: MFCD21965932
• CID: 3431298
• PubChem ID: 59164193
• Update Time: 2025-08-03

1-(5-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• ETHANONE, 1-(5-CHLORO-2-FLUOROPHENYL)-2,2,2-TRIFLUORO-
• 1-(5-Chloro-2-fluorophenyl)-2,2,2-trifluoroethanone
• 1-(5-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-one
• MFCD21965932
• 1-(5-Chloro-2-fluoro-phenyl)-2,2,2-trifluoro-ethanone
• DTXSID601224871
• 617706-16-8
• SCHEMBL121698
• EN300-1933225

• MDL： MFCD21965932
• Inchi： 1S/C8H3ClF4O/c9-4-1-2-6(10)5(3-4)7(14)8(11,12)13/h1-3H
• InChI Key： NYNRZRXJNHIAJY-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(Cl)=CC=C1F)C(F)(F)F

Computed Properties

• Exact Mass: 225.9808551Da
• Monoisotopic Mass: 225.9808551Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų